- Production of functionalized carboxylic acids and alcohols by reverse fatty acid oxidation in metabolically engineered microorganisms, United States, , ,
Cas no 1191-25-9 (6-Hydroxyhexanoic acid)
6-Hydroxyhexanoic acid structure
Product Name:6-Hydroxyhexanoic acid
CAS No:1191-25-9
MF:C6H12O3
MW:132.157682418823
MDL:MFCD00046560
CID:83479
PubChem ID:14490
Update Time:2025-04-18
6-Hydroxyhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxycaproic acid
- 6-HYDROXYHEXANOIC ACID
- Hexanoic acid, 6-hydroxy-
- 6-Hydroxycaproicacid,pract.,containslactone
- 6-Hydroxycaproicacidmaycont.variableamountsofdimer
- NSC 617319
- epsilon-Hydroxycaproic acid
- 6-Hydroxyhexanoate
- 6-hydroxy caproic acid
- 6-hydroxy-hexanoic acid
- 5-carboxypentanol
- 3Y3OX37NM8
- IWHLYPDWHHPVAA-UHFFFAOYSA-N
- 6-hydroxy-caproic acid
- 6-Hydroxyhexanoic acid #
- epsilon-hydroxyhexanoic acid
- 5-hydroxypentanecarboxylic acid
- DS-13995
- AM10824
- SCHEMBL28484
- Hexanoic acid,6-hydroxy-
- CHEBI:17869
- 6-Hydroxyhexanoic acid, 95%, may cont. variable amounts of dimer
- A892649
- .EPSILON.-HYDROXYCAPROIC ACID
- UNII-3Y3OX37NM8
- MFCD00046560
- CS-0158392
- LMFA01050015
- AKOS006223967
- NSC-617319
- NCI60_005214
- EN300-137305
- Q27102678
- GEO-02681
- 1191-25-9
- C06103
- NS00015092
- W-200089
- FT-0633442
- 6-HYDROCAPROIC ACID
- DTXSID00152316
- NSC617319
- CHEMBL2006530
- s10488
- SY032043
- DB-041444
- epsilon-Hydroxycaproate
- 6-hydroxycaproate
- epsilon-Hydroxyhexanoate
- DTXCID4074807
- 6-Hydroxy caproate
- 6-Hydroxyhexanoic acid
-
- MDL： MFCD00046560
- Inchi： 1S/C6H12O3/c7-5-3-1-2-4-6(8)9/h7H,1-5H2,(H,8,9)
- InChI Key： IWHLYPDWHHPVAA-UHFFFAOYSA-N
- SMILES： OCCCCCC(=O)O
Computed Properties
- Exact Mass: 132.07900
- Monoisotopic Mass: 132.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: -0.4
- Topological Polar Surface Area: 57.5
Experimental Properties
- Color/Form: Colorless viscous liquid
- Density: 1.0214 g/cm3 (20 ºC)
- Melting Point: 40-41 ºC
- Boiling Point: 272.6℃/760mmHg
- Flash Point: >110°(230℉)(lit.)
- Refractive Index: 1.438 (589.3 nm 20 ºC)
- Solubility: Soluble (155 g/l) (25 º C),
- Water Partition Coefficient: Soluble in water.
- PSA: 57.53000
- LogP: 0.62370
- Solubility: Not determined
6-Hydroxyhexanoic acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
6-Hydroxyhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR200084-1g |
6-Hydroxycaproic acid |
1191-25-9 | 0.95 | 1g |
£18.00 | 2025-03-21 | |
| Apollo Scientific | OR200084-5g |
6-Hydroxycaproic acid |
1191-25-9 | 0.95 | 5g |
£73.00 | 2025-02-19 | |
| Apollo Scientific | OR200084-25g |
6-Hydroxycaproic acid |
1191-25-9 | 0.95 | 25g |
£289.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H83520-1g |
6-hydroxyhexanoate |
1191-25-9 | 95% | 1g |
¥83.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H83520-5g |
6-hydroxyhexanoate |
1191-25-9 | 95% | 5g |
¥336.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H83520-25g |
6-hydroxyhexanoate |
1191-25-9 | 95% | 25g |
¥1642.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H83520-100mg |
6-hydroxyhexanoate |
1191-25-9 | 95% | 100mg |
¥35.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H83520-250mg |
6-hydroxyhexanoate |
1191-25-9 | 250mg |
¥136.0 | 2021-09-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H836000-5g |
6-Hydroxyhexanoic acid |
1191-25-9 | 95% | 5g |
1,620.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-RX711-1g |
6-Hydroxyhexanoic acid |
1191-25-9 | 95% | 1g |
￥719.0 | 2022-07-28 |
6-Hydroxyhexanoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Calcium pantothenate , MOPS , Disodium phosphate , Ferrous sulfate , Ammonium sulfate , Ammonium chloride Catalysts: Acetyl coenzyme A acetyltransferase , Acyl coenzyme A dehydrogenase , 3-Hydroxyacyl coenzyme A dehydrogenase , Alcohol dehydrogenase , Fatty acyl coenzyme A reductase (aldehyde-forming) Solvents: Water ; 37 °C
Reference
6-Hydroxyhexanoic acid Raw materials
6-Hydroxyhexanoic acid Preparation Products
- 6-Hydroxyhexanoic acid (1191-25-9)
- 5-Methylhexanol (627-98-5)
- pentane-1,5-diol (111-29-5)
- 4-Methyl-1-pentanol (626-89-1)
- 6-Amino-1-hexanol (4048-33-3)
- Pentanoic acid,5-hydroxy- (13392-69-3)
- 4-Amino-1-pentanol (927-55-9)
- Hexane-2,6-diol (928-40-5)
- 4-Aminobutan-1-ol (13325-10-5)
- 5-Amino-1-pentanol (2508-29-4)
- 1,6-Hexanediol (629-11-8)
- 1,4-Butanediol (110-63-4)
- 1,4-Pentanediol (626-95-9)
6-Hydroxyhexanoic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1191-25-9)6-Hydroxyhexanoic acid
Order Number:LE16067
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1191-25-9)6-Hydroxyhexanoic acid
Order Number:A892649
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:41
Price ($):984.0/298.0
Email:sales@amadischem.com
6-Hydroxyhexanoic acid Related Literature
-
Marianne Labet,Wim Thielemans Chem. Soc. Rev. 2009 38 3484
-
Maria Arkhipova,Svetlana Eichel,Gerhard Maas RSC Adv. 2014 4 56506
-
Yi Xu,Na Ranong Bo Jian Khaw,Zhi Li Green Chem. 2009 11 2047
-
Nicola d'Alessandro,Lolita Liberatore,Lucia Tonucci,Antonino Morvillo,Mario Bressan New J. Chem. 2001 25 1319
-
Sang-Hyun Pyo,Ji Hoon Park,Vanessa Srebny,Rajni Hatti-Kaul Green Chem. 2020 22 4450
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